Cas no 2306261-40-3 (tert-butyl 4-hydroxy-8-oxa-2-azaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-butyl 4-hydroxy-8-oxa-2-azaspiro[4.5]decane-2-carboxylate
• CAS No: 2306261-40-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5280260
• Update Time: 2026-03-09

tert-butyl 4-hydroxy-8-oxa-2-azaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-8-oxa-2-azaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-10(15)13(9-14)4-6-17-7-5-13/h10,15H,4-9H2,1-3H3
• InChI Key： ISARRDIRSMJCMP-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2)C(O)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 4-hydroxy-8-oxa-2-azaspiro[4.5]decane-2-carboxylate

tert-butyl 4-hydroxy-8-oxa-2-azaspiro[4.5]decane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-hydroxy-8-oxa-2-azaspiro[4.5]decane-2-carboxylate, identified by the CAS number CAS No. 2306261-40-3, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The spirocyclic framework of this molecule, characterized by the fusion of two rings at a single atom, provides it with distinctive chemical and physical properties that make it a valuable compound for research and development.

Recent studies have highlighted the importance of spirocyclic compounds like tert-butyl 4-hydroxy-8-oxa-2-azaspiro[4.5]decane-2-carboxylate in drug design. The spirocyclic structure allows for enhanced bioavailability and selectivity, making it an ideal candidate for developing new therapeutic agents. For instance, researchers have explored its potential as a scaffold for creating novel antibiotics and anticancer drugs. The hydroxyl and carboxylate groups present in the molecule also contribute to its versatility, enabling it to participate in various chemical reactions and interactions.

In addition to its pharmaceutical applications, tert-butyl 4-hydroxy-8-oxa-2-azaspiro[4.5]decane-2-carboxylate has shown promise in materials science. Its unique structure makes it a potential candidate for the development of advanced polymers and materials with tailored properties. Scientists have investigated its ability to form self-assembled structures, which could be utilized in the creation of nanomaterials and smart materials with responsive behaviors.

The synthesis of tert-butyl 4-hydroxy-8 oxaspiro[4.5]decane derivatives has been optimized through various methodologies, including ring-closing metathesis and other advanced organic synthesis techniques. These methods have enabled researchers to produce the compound in high yields while maintaining its structural integrity. The ability to synthesize this compound efficiently has further facilitated its application in diverse research areas.

From a biological standpoint, tert-butyl 4-hydroxy derivatives have been studied for their interactions with cellular components and enzymes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a potential lead compound for drug discovery programs targeting enzyme-mediated diseases.

In conclusion, CAS No. 2306261 40 3, or tert-butyl 4-hydroxy, represents a versatile and intriguing compound with vast potential across multiple disciplines. As research continues to uncover its properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovations.